![molecular formula C5H4N4 B1367300 1H-pyrazolo[3,4-b]pyrazine CAS No. 272-60-6](/img/structure/B1367300.png)
1H-pyrazolo[3,4-b]pyrazine
Overview
Description
1H-pyrazolo[3,4-b]pyrazine is a derivative of pyrazoloquinoline . It has been identified as a highly selective SHP2 allosteric inhibitor .
Synthesis Analysis
The synthesis of this compound involves various methods, including Friedländer condensation . In one study, a this compound derivative was synthesized using the SHP2 allosteric inhibitor IACS-13909 as a lead drug for structural derivation and modification .
Molecular Structure Analysis
The molecular formula of this compound is C5H4N4 . Its molecular weight is 120.11 g/mol . The compound has a topological polar surface area of 54.5 Ų . The structure of this compound includes a pyrrole ring and a pyrazine ring .
Physical And Chemical Properties Analysis
This compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . It has a rotatable bond count of 0 . The exact mass and monoisotopic mass of the compound are 120.043596145 g/mol .
Scientific Research Applications
Synthesis and Biological Activity
1H-pyrazolo[3,4-b]pyrazine derivatives exhibit significant potential in biological applications. Their synthesis often involves key intermediates such as 6-amino-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyrazine-5-carbonitrile, leading to various compounds with notable antifungal and antibacterial activities. These synthesized derivatives are the subject of extensive research due to their promising biological activities (El‐Emary, 2006).
Antifungal and Antiparasitic Evaluation
Further research into this compound compounds has revealed their potential antifungal and antiparasitic activities. These findings are based on the synthesis of new pyrazolo[3,4-b]pyrazines and related heterocycles, highlighting the versatility of these compounds in addressing a range of biological targets (El-Kashef et al., 2000).
Microwave-Assisted Synthesis
The microwave-assisted synthesis of fused pyrazolo[3,4-b]pyrazines offers a more efficient approach to producing these compounds. This method features a cyclocondensation reaction of ortho-aminonitrosopyrazoles and cyclic β-diketones, providing a simpler procedure with the advantages of easy work-up, mild conditions, and good yields (Quiroga et al., 2012).
Antimicrobial and Anticancer Potential
Recent studies have expanded the scope of this compound applications to include antimicrobial and anticancer activities. Synthesis of novel compounds such as pyrazolo[3,4-b]selenolo[3,2-e]pyrazines has led to the discovery of derivatives with significant action against various pathogenic strains of bacteria and fungi, as well as promising anticancer action against colon and breast cancer cells (Zaki et al., 2020).
Future Directions
Mechanism of Action
Target of Action
Indazole-containing heterocyclic compounds have been found to have a wide variety of medicinal applications, suggesting that they may interact with multiple targets .
Mode of Action
Indazole derivatives have been found to exhibit anti-inflammatory, anticancer, antidepressant, anti-inflammatory, and antibacterial properties . These effects suggest that the compound may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Indazole derivatives have been found to inhibit phosphoinositide 3-kinase δ, which plays a crucial role in cellular functions such as cell growth and proliferation . This suggests that 4,7-DIAZA-1H-INDAZOLE may affect similar pathways.
Result of Action
Given the compound’s potential medicinal applications, it is likely that its action results in modulation of cellular processes related to inflammation, cancer, depression, and bacterial infection .
properties
IUPAC Name |
1H-pyrazolo[3,4-b]pyrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N4/c1-2-7-5-4(6-1)3-8-9-5/h1-3H,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDZGQYREBDXECY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=N1)C=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70512807 | |
Record name | 1H-Pyrazolo[3,4-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70512807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
272-60-6 | |
Record name | 1H-Pyrazolo[3,4-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70512807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,7-Diaza-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.